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Compound of Interest

Compound Name:
2-Fluoro-5-methoxy-O-

methyltyrosine

Cat. No.: B565143 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-5-methoxy-O-methyltyrosine
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical compounds is paramount. This guide provides essential safety protocols,

personal protective equipment (PPE) recommendations, and disposal plans for 2-Fluoro-5-
methoxy-O-methyltyrosine to ensure minimal exposure and maintain a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling 2-Fluoro-5-methoxy-O-methyltyrosine, which is expected to be a solid, it is

crucial to use appropriate PPE to prevent contact with skin and eyes, and to avoid inhalation of

any dust or aerosols. The following table summarizes the recommended PPE.
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Protection Type Specific Equipment Purpose

Eye and Face Protection
Safety goggles with side-

shields or a face shield

To protect eyes from dust

particles and splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact.

Gloves should be inspected

before use and changed

frequently.

Body Protection Laboratory coat, long-sleeved
To protect skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 dust mask)

To be used when handling the

powder outside of a fume hood

or if dust generation is likely.

Safe Handling Procedures
Adherence to proper operational procedures is critical for minimizing risk.

Engineering Controls:

Work in a well-ventilated area.

Use a chemical fume hood for all weighing and transfer operations to minimize inhalation

exposure.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

General Hygiene Practices:

Avoid breathing dust.[1]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[1]
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Remove contaminated clothing promptly and wash it before reuse.

Spill and Disposal Management
In the event of a spill or for routine disposal, the following procedures should be followed.

Procedure Steps

Spill Cleanup

1. Evacuate non-essential personnel from the

area.2. Wear appropriate PPE as outlined

above.3. Carefully sweep or vacuum the spilled

solid material, avoiding dust generation.4. Place

the collected material into a sealed, labeled

container for disposal.5. Clean the spill area

with a suitable solvent and then with soap and

water.

Waste Disposal

1. Dispose of waste material in accordance with

local, state, and federal regulations.2. Do not

allow the chemical to enter drains or waterways.

First Aid Measures
Immediate and appropriate first aid is essential in case of accidental exposure.
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Exposure Route First Aid Action

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling 2-Fluoro-5-
methoxy-O-methyltyrosine in a laboratory setting.
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Caption: Workflow for Safe Handling of 2-Fluoro-5-methoxy-O-methyltyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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